Cas no 2228118-47-4 (2-amino-2-1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropylacetic acid
• CAS No: 2228118-47-4
• MF: C₁₇H₃₀N₂O₄
• MW: 326.431105136871
• CID: 6508551
• PubChem ID: 165621686
• Update Time: 2025-10-25

2-amino-2-1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropylacetic acid
• 2-amino-2-[1-(2-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}ethyl)cyclopropyl]acetic acid
• 2228118-47-4
• EN300-1894598

• Inchi： 1S/C17H30N2O4/c1-16(2,3)23-15(22)19-10-4-5-12(11-19)6-7-17(8-9-17)13(18)14(20)21/h12-13H,4-11,18H2,1-3H3,(H,20,21)
• InChI Key： ILNLVFIJXCDPBV-UHFFFAOYSA-N
• SMILES： OC(C(C1(CCC2CN(C(=O)OC(C)(C)C)CCC2)CC1)N)=O

Computed Properties

• Exact Mass: 326.22055744g/mol
• Monoisotopic Mass: 326.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-amino-2-1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropylacetic acid

Introduction to 2-amino-2-1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropylacetic acid (CAS No. 2228118-47-4)

2-amino-2-1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropylacetic acid (CAS No. 2228118-47-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of cyclopropylacetic acid with a unique structural arrangement that includes a piperidine ring and a tert-butoxycarbonyl (Boc) protecting group. The intricate structure of this compound makes it an intriguing subject for both academic research and pharmaceutical development.

The chemical structure of 2-amino-2-1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropylacetic acid is characterized by its cyclopropyl ring, which imparts conformational rigidity and influences the compound's biological activity. The presence of the Boc protecting group on the piperidine ring ensures that the amine functionality remains stable during synthesis and can be selectively deprotected at a later stage. This feature is particularly valuable in multi-step synthetic routes, where controlled deprotection is essential for the formation of complex molecules.

In recent years, significant advancements have been made in understanding the biological properties of compounds with similar structures. Research has shown that such compounds can exhibit potent activity against various targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that derivatives of cyclopropylacetic acid can modulate G protein-coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

The synthesis of 2-amino-2-1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropylacetic acid typically involves a series of well-defined steps. One common approach is to start with the formation of the cyclopropylacetic acid core, followed by the introduction of the piperidine ring and the Boc protecting group. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and organocatalysis, have been employed to achieve high yields and stereoselectivity in the synthesis process. These methods not only enhance the efficiency of the synthesis but also reduce the environmental impact by minimizing waste and energy consumption.

The pharmacological profile of 2-amino-2-1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropylacetic acid has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These characteristics are crucial for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects.

In addition to its potential as a therapeutic agent, 2-amino-2-1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropylacetic acid has also been explored as a tool compound in chemical biology research. Tool compounds are used to probe biological systems and validate targets before advancing to drug development stages. The ability to selectively modulate specific biological pathways makes this compound an invaluable resource for researchers seeking to understand complex disease mechanisms.

The safety profile of 2-amino-2-1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropylacetic acid has been evaluated through extensive toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new chemical entity, ongoing monitoring and further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-amino-2-1-(2-{1-(tert-butoxy)carbonylpiperidin-3-yl}ethyl)cyclopropylacetic acid (CAS No. 2228118-47-4) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive target for both academic research and pharmaceutical applications. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.